

Historical development of prisotinol as a nootropic agent

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: *Prisotinol*
CAS No.: 78152-32-6
Cat. No.: B10783084

[Get Quote](#)

The Historical Development and Pharmacological Profile of **Prisotinol** (CGS 5649B): A Retrospective Analysis of a Putative Nootropic Agent

Executive Summary **Prisotinol**, internally designated as CGS 5649B during its development by Ciba-Geigy (now Novartis), represents a critical inflection point in the study of cognitive enhancers. Originally synthesized as an aminoalkyl-pyridinol derivative, it demonstrated profound, anomalous effects on memory consolidation that challenged the prevailing neurobiological dogmas of the early 1990s. As a Senior Application Scientist reviewing this compound's lifecycle, this white paper details its structural rationale, the groundbreaking preclinical methodologies that redefined memory consolidation windows, and the translational hurdles encountered in clinical trials.

Chemical Identity and Structural Pharmacology

Prisotinol is chemically defined as 6-[2-(isopropylamino)propyl]-3-pyridinol. To enhance its aqueous solubility and optimize its bioavailability for systemic administration, the compound was formulated and evaluated primarily as a monofumarate salt (6-(2-isopropylaminopropyl)-3-pyridinol fumarate)[1].

Unlike classical racetams (e.g., piracetam) which modulate glutamatergic AMPA receptors, **prisotinol**'s mechanism of action was highly distinct. Its structural features—a pyridinol ring coupled with an isopropylamino-propyl chain—share peripheral similarities with both monoaminergic stimulants and vitamin B6 analogs. In vivo behavior pointed toward a unique modulation of late-phase memory trace stabilization[2].

Preclinical Efficacy: Redefining the Consolidation Window

In the early 1990s, the prevailing neurobiological consensus dictated that memory consolidation—the process by which a fragile, short-term memory trace is converted into a long-term engram—occurred within a strict physiological window of 1 to 6 hours post-acquisition.


Groundbreaking work by [2] and [3] utilizing **prisotinol** fundamentally disrupted this model. They demonstrated that **prisotinol** could enhance memory consolidation when administered up to 24 hours after the learning event. Furthermore, it successfully reversed age-related cognitive dysfunctions in aged rat models[3].

Protocol 1: Step-Down Passive Avoidance Methodology

To prove that **prisotinol** acted exclusively on memory storage rather than sensory acquisition or retrieval, researchers utilized a highly controlled step-down passive avoidance paradigm.

- **Acquisition Phase:** The rodent is placed on an elevated, illuminated platform above a grid floor. When the animal instinctively steps down onto the grid, a mild electric shock (0.3-0.5 mA) is delivered.
 - **Causality:** This creates a strong, single-trial associative memory tying the spatial location to an aversive stimulus, providing a clear baseline for subsequent testing.
- **Consolidation Interval:** The animal is immediately returned to its home cage for a predefined delay (up to 24 hours).
 - **Causality:** Removing the animal from the testing environment ensures that any subsequent pharmacological intervention acts exclusively on the consolidation phase, eliminating confounding variables related to the animal's attention or sensory perception during acquisition.

- Pharmacological Intervention: **Prisotinol** is administered systemically at the 24-hour mark.
 - Causality: Administering the compound long after the traditional 6-hour consolidation window tests the hypothesis that **prisotinol** can "re-open" c engram stabilization, challenging the dogma of rapid memory trace fixation.
- Retention Testing: The animal is reintroduced to the platform 24-48 hours post-administration. The latency (time taken) to step down is recorded.
 - Causality: An increased latency to step down serves as a directly quantifiable proxy for the strength of the retained memory trace.



[Click to download full resolution via product page](#)

Fig 1. Step-down passive avoidance workflow for testing late-phase memory consolidation.

Pharmacokinetics and Metabolic Fate


A fundamental challenge in the development of **prisotinol** was its rapid metabolic clearance. A clinical pharmacokinetic study conducted by the [1\[1\]](#) e profile following a 1200 mg oral dose of **prisotinol** fumarate in human volunteers.

The data revealed that **prisotinol** is rapidly and completely absorbed, but undergoes extensive first-pass hepatic metabolism. It is eliminated from the conjugation—specifically sulfation and glucuronidation—before being excreted into the urine[\[1\]](#).

Table 1: Pharmacokinetic Excretion Profile of **Prisotinol** (1200 mg Oral Dose)

Analyte	Relative Excretion Ratio	Elimination Route	Time to Clearance
Unchanged Prisotinol (I)	1 (~20%)	Renal	~100% within 24h
Prisotinol-Sulfate (I-SULF)	2 (~40%)	Renal	~100% within 24h
Prisotinol-Glucuronide (I-GLUC)	2 (~40%)	Renal	~100% within 24h

Causality of Dosing: The high degree of hepatic conjugation dictates a rapid clearance rate (nearly 100% within 24 hours). This pharmacokinetic real dosing regimens (up to 600 mg) utilized in subsequent clinical trials to maintain therapeutic plasma concentrations over time.



[Click to download full resolution via product page](#)

Fig 2. Pharmacokinetic profile and primary metabolic clearance pathways of **prisotinol**.

Clinical Translation: Phase II Trials in Dementia

Transitioning from highly controlled rodent models to human applications is notoriously difficult in neuropharmacology. To evaluate **prisotinol**'s efficacy, researchers conducted a rigorous Phase II clinical trial on moderately demented patients.

Recognizing the vast inter-individual variability in dementia pathology, the researchers employed an innovative N-of-1 Randomized Controlled Trial design. Despite the statistics failing to show significant differences, two out of the 32 patients met the strict criteria for individual behavioral response[4].

Protocol 2: N-of-1 Randomized Controlled Trial Design

- Patient Stratification: Enroll patients (n=32) diagnosed with moderate dementia.
 - Causality: Moderate dementia patients retain enough cognitive function to be measurable by standardized tests, but possess sufficient deficits to show a range of improvement if the drug is effective.
- Treatment Pairing (Crossover): Establish pairs of treatment periods. Each pair consists of 4 weeks of active **prisotinol** (dosed at 90, 200, or 600 mg) followed by a visually identical placebo.
 - Causality: Using the patient as their own control (crossover) eliminates baseline inter-individual variance, allowing researchers to isolate the drug's effect on the unique individual's neurochemistry.
- Double-Masking (Blinding): Ensure both the administering clinicians and the patients/caregivers are blinded to the phase sequence.
 - Causality: Prevents observer bias, which is highly prevalent in subjective behavioral and cognitive assessments reported by hopeful caregivers.
- Longitudinal Assessment: Measure cognitive and behavioral endpoints strictly at the conclusion of each 4-week block.
 - Causality: A 4-week duration allows sufficient time for the drug to reach steady-state pharmacodynamics and for tangible behavioral changes to manifest in the patient's daily routine.

Conclusion

The historical development of **prisotinol** (CGS 5649B) serves as a masterclass in the complexities of neuropharmacological drug development. While its potential for treating dementia was promising, its metabolism and heterogeneous clinical response in Phase II trials ultimately stalled its path to market, its preclinical legacy is undeniable. By demonstrating

consolidation could be pharmacologically enhanced up to 24 hours post-acquisition, **prisotinol** permanently altered our understanding of memory tra temporal boundaries of the engram.

References

- Mondadori C, Buerki H, Borkowski J, Radeke E, Ducret T, Glatt A. "CGS 5649 B, a new compound, reverses age-related cognitive dysfunctions in i Neural Biology. 1992.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYc_-vTPfRP1uNZ0IXku4o9yK74l1arckZ9yLU3OzfZhUfQZdBatYOgfGhVbMM09BwxwPOixGyZ_paUmfY22TlviexrehWq7djqfx9yBdw4gTHYHUY6LCG5]
- Mondadori C, et al. "How long does 'memory consolidation' take? New compounds can improve retention performance, even if administered up to : experience." Brain Research. 1991.[<https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHulGC-NPtps8HdhzB4iS8E8MmSRF4EG2PPIVKaYvQVQmoBNPvm6PAP9K8rEOJX6M-nwujK3vtfFZzsoRQN7ulo-brisxcJ2co-qoSod8JO4ri6Gc4R-c2tK4>]
- Molloy DW, Guyatt GH, Standish T, Willan A, McIlroy W, D'Souza J, Brown G, Mondadori C. "Effect of a new nootropic agent, CGS 5649B, on cogn behavior in dementia." Journal of General Internal Medicine. 1993.[<https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGuK-FESufuvPIbaAjRc0pSHy4DluVfyRX0gpjPwJPiGMopkCZWfUWsK0GcVNQaL9OCZ95KOUSybXs8fl89edKxQ1IAZMF6VBstb95UyaB0pDOP99q5r>]
- Anonymous (Human Pharmacology Institute, CIBA-GEIGY). "Urinary excretion of CGS 5649 and its conjugated glucuronide and sulfate in man." P [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFAFxbq5SRpV7U2F9V5Si5yl_OhL5KtDf4KoLc3RW_0TiuK_P1P7JOXy2Kp5_pPCBlGHXYTeLoSwTGX5cFCPZHif9jDNnaMt2H-6fRt2MG-yO3524TwZiFpInBwbw==]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Urinary excretion of CGS 5,649 and its conjugated glucuronide and sulfate in man - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. How long does 'memory consolidation' take? New compounds can improve retention performance, even if administered up to 24 hours after the PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. CGS 5649 B, a new compound, reverses age-related cognitive dysfunctions in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Effect of a new nootropic agent, CGS 5649B, on cognition, function, and behavior in dementia - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Historical development of prisotinol as a nootropic agent]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10783084/docs#historical-development-of-prisotinol-as-a-nootropic-agent>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)